Cas no 844834-89-5 (4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one)

• Product Name: 4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one
• CAS No: 844834-89-5
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 5420423
• Update Time: 2025-06-27

4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(furan-2-ylmethylamino)methyl]-7-methylchromen-2-one
• 2H-1-Benzopyran-2-one, 4-[[(2-furanylmethyl)amino]methyl]-7-methyl-
• 4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one

• Inchi： 1S/C16H15NO3/c1-11-4-5-14-12(8-16(18)20-15(14)7-11)9-17-10-13-3-2-6-19-13/h2-8,17H,9-10H2,1H3
• InChI Key： RACFCSDPSXVQGR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=CC=C2C(CNCC2=CC=CO2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one

Introduction to 4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one (CAS No. 844834-89-5)

4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 844834-89-5, belongs to the chromene class of heterocyclic compounds, which are known for their diverse applications in medicinal chemistry. The presence of multiple functional groups, including an amine and a methyl group, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of 4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one consists of a chromenone core substituted with a furanylmethylamino group at the 4-position and a methyl group at the 7-position. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The chromenone moiety is particularly interesting because it has been extensively studied for its potential antioxidant, anti-inflammatory, and antimicrobial properties.

In recent years, there has been a growing interest in developing novel therapeutic agents based on chromene derivatives due to their favorable pharmacokinetic profiles and low toxicity. The compound 4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets simultaneously. The amine group at the 4-position can form hydrogen bonds with polar residues in protein binding pockets, while the furanylmethylamino moiety can engage in hydrophobic interactions. This dual-mode binding capability makes 4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one a versatile scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent research has also highlighted the potential of this compound in addressing neurological disorders. Chromene derivatives have shown promise in preclinical studies as neuroprotective agents, and modifications to the chromenone core have further enhanced their therapeutic potential. The specific substitution pattern in 4-({(furan-2-yl)methylamino}methyl)-7-methyl-2H-chromen-2-one may contribute to its ability to cross the blood-brain barrier, making it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-({(furan-2-y l)m ethylamino}m ethyl)-7-m ethyl -2H-ch rom en -2-o ne involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. These synthetic strategies not only facilitate the production of the compound but also allow for easy modification of its functional groups, enabling further exploration of its pharmacological properties.

In addition to its therapeutic potential, 4-({(furan - 2 - yl)m ethylamino }me thyl ) - 7 - me thyl - 2 H - ch rom en - 2-o ne has been studied for its photophysical properties. Chromene derivatives are known to exhibit strong fluorescence emissions, which make them valuable tools in bioimaging applications. The presence of conjugated systems and electron-donating groups in this compound enhances its fluorescence characteristics, making it suitable for use as a fluorescent probe in cellular studies.

The compound's stability under various conditions is another critical factor that influences its applicability in pharmaceutical formulations. Research has demonstrated that 4-({(furan - 2 - yl)m ethylamino }me thyl ) - 7 - me thyl - 2 H - ch rom en - 2-o ne remains stable under physiological conditions, which is essential for its use in drug delivery systems. This stability ensures that the compound maintains its integrity during storage and administration, thereby improving its overall efficacy.

Evaluation of the pharmacokinetic properties of 4-({(furan - 2 - yl)m ethylamino }me thyl ) - 7 - me thyl - 2 H - ch rom en - 2-o ne has revealed promising results regarding absorption, distribution, metabolism, and excretion (ADME). Studies indicate that this compound exhibits good oral bioavailability and moderate metabolic clearance rates, suggesting that it could be effectively administered through various routes. These findings are crucial for optimizing dosing regimens and minimizing potential side effects.

The safety profile of 4-({(furan - 2 - yl)m ethylamino }me thyl ) - 7 - me thyl - 2 H - ch rom en - 2-o ne has also been thoroughly assessed through preclinical toxicology studies. These investigations have shown that the compound is well-tolerated at relevant doses and does not exhibit significant toxicity or adverse effects on major organs. Such findings provide a solid foundation for advancing this compound into clinical trials where its therapeutic efficacy can be further evaluated in human populations.

In conclusion, 4-({(furan – 2 – yl)m ethylamino }me thyl ) – 7 – me thyl – 2 H – ch rom en – 2-o ne, identified by CAS number 844834–89–5, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities. Its potential applications in treating neurological disorders, modulating inflammatory responses, and serving as a fluorescent probe highlight its versatility as a therapeutic agent. With ongoing research efforts focused on optimizing its synthesis, pharmacokinetics, and safety profile, this compound holds great promise for future medical applications.